Cas no 2228948-43-2 (methyl 2-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate)

• Product Name: methyl 2-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate
• CAS No: 2228948-43-2
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6396422
• PubChem ID: 165828431
• Update Time: 2025-06-26

methyl 2-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate
• 2228948-43-2
• EN300-1791739

• Inchi： 1S/C12H13N3O2/c1-15-11(13)7-10(14-15)8-5-3-4-6-9(8)12(16)17-2/h3-7H,13H2,1-2H3
• InChI Key： LEBRSZKWYBECCU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C1C=C(N)N(C)N=1)=O

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate

Methyl 2-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate (CAS No. 2228948-43-2): A Comprehensive Overview

Methyl 2-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate, with the chemical formula C₁₃H₁₁N₃O₂ and CAS number 2228948-43-2, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a benzoate moiety and a pyrazole ring makes it an intriguing candidate for further exploration, particularly in the context of medicinal chemistry.

The benzoate group is well-known for its role in various pharmacological activities, including anti-inflammatory and analgesic effects. In contrast, the pyrazole ring is a heterocyclic structure that has been extensively studied for its bioactivity. Pyrazoles are particularly noted for their antimicrobial, antifungal, and anti-inflammatory properties. The combination of these two functional groups in Methyl 2-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate suggests a multifaceted pharmacological profile that warrants further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Specifically, pyrazole derivatives have been shown to exhibit a wide range of biological activities, making them valuable scaffolds for developing new therapeutic agents. The compound Methyl 2-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate represents a promising candidate for such efforts due to its unique structural features.

In terms of synthesis, Methyl 2-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate can be prepared through various chemical pathways. One common approach involves the condensation of an appropriate benzoyl chloride derivative with a pyrazole derivative in the presence of a base catalyst. This reaction typically yields the desired benzoate ester, which can then be further functionalized if necessary. The synthesis of this compound requires careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications.

The pharmacological potential of Methyl 2-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate has been explored in several recent studies. For instance, researchers have investigated its effects on enzymes and receptors involved in inflammation and pain signaling. Preliminary findings suggest that this compound may possess anti-inflammatory properties by modulating the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of prostaglandins and other mediators that contribute to inflammation.

Additionally, the compound has shown promise in preclinical models as a potential therapeutic agent for neurological disorders. The pyrazole ring is known to interact with various neurotransmitter systems, which makes it an attractive candidate for drugs targeting conditions such as epilepsy and depression. While more research is needed to fully understand its mechanisms of action, these preliminary findings are encouraging and warrant further investigation.

The chemical stability and solubility profile of Methyl 2-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate are also important considerations for its potential pharmaceutical applications. Studies have demonstrated that this compound exhibits good stability under various storage conditions, which is essential for ensuring its efficacy over time. Furthermore, its solubility in common solvents makes it suitable for formulation into various drug delivery systems.

In conclusion, Methyl 2-(5-amino-1-methyl-1H-pyrazol-3-yl)benzoate (CAS No. 2228948-43-2) is a compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with promising preclinical findings, make it an attractive candidate for further exploration. As our understanding of heterocyclic compounds continues to grow, compounds like this one are likely to play an increasingly important role in the development of new therapeutic agents.